Cas no 3398-09-2 (p-Amino-2,3-azotoluene)
p-Amino-2,3-azotoluene structure
Product Name:p-Amino-2,3-azotoluene
p-Amino-2,3-azotoluene Chemical and Physical Properties
Names and Identifiers
-
- p-Amino-2,3-azotoluene
- P-AMINO-2′,3-AZOTOLUENE
- 3-methyl-4-[(E)-(3-methylphenyl)diazenyl]aniline
- fast garnet GC base
- 3-Methyl-4-(m-tolyldiazenyl)aniline
- DTXSID301038827
- Benzenamine, 3-methyl-4-[2-(3-methylphenyl)diazenyl]-
- NS00083936
- 3-methyl-4-[(3-methylphenyl)diazenyl]aniline
- CHEMBL310522
- m-Toluidine, 4-(m-tolylazo)-
- EINECS 222-262-7
- 4-Amino-2':3-azotoluene
- 3-methyl-4-(3-methylphenyl)diazenylaniline
- SCHEMBL9070305
- 3398-09-2
- BRN 0746645
- 4'-Amino-3-2'-azotoluene
- p-Amino-2'3-azotoluene
- AKOS024338383
- p-Dimethylamineazobenzol
- Benzenamine, 3-methyl-4-((3-methylphenyl)azo)-
- 4-m-Tolylazo-m-toluidine
-
- Inchi: 1S/C14H15N3/c1-10-4-3-5-13(8-10)16-17-14-7-6-12(15)9-11(14)2/h3-9H,15H2,1-2H3/b17-16+
- InChI Key: IVUQHXKKRQEFBU-WUKNDPDISA-N
- SMILES: N(/C1C=CC(=CC=1C)N)=N\C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 330.18466
- Monoisotopic Mass: 225.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- Density: 1.1303 (rough estimate)
- Melting Point: 80°C
- Boiling Point: 356.8°C (rough estimate)
- Refractive Index: 1.5770 (estimate)
- PSA: 48.78
p-Amino-2,3-azotoluene Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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